Cas no 84161-29-5 (Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)-)

Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)- structure

84161-29-5 structure

Product Name:Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)-

CAS No:84161-29-5

MF:C₇₇H₉₈O₇

MW:1135.597843647

CID:707079

PubChem ID:2733082

Update Time:2025-04-19

Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)-
- 4-TERT-BUTYLCALIX(7)ARENE
- Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),
- para-tert-butylcalix[7]arene
- 84161-29-5
- Inchi： 1S/C77H98O7/c1-71(2,3)57-29-43-22-45-31-58(72(4,5)6)33-47(65(45)79)24-49-35-60(74(10,11)12)37-51(67(49)81)26-53-39-62(76(16,17)18)41-55(69(53)83)28-56-42-63(77(19,20)21)40-54(70(56)84)27-52-38-61(75(13,14)15)36-50(68(52)82)25-48-34-59(73(7,8)9)32-46(66(48)80)23-44(30-57)64(43)78/h29-42,78-84H,22-28H2,1-21H3
- InChI Key： LYBDZEQTWCZQMC-UHFFFAOYSA-N
- SMILES： OC1=C2C=C(C=C1CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)CC1C(=C(C=C(C=1)C(C)(C)C)C2)O)O)O)O)O)O)C(C)(C)C

Computed Properties

Exact Mass: 1134.73000
Monoisotopic Mass: 1134.73125546g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 84
Rotatable Bond Count: 7
Complexity: 1590
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 22.7
Topological Polar Surface Area: 142Å²

Experimental Properties

Color/Form: Not available
Density: 1.0643 (rough estimate)
Boiling Point: 816.33°C (rough estimate)
Refractive Index: 1.6810 (estimate)
PSA: 141.61000
LogP: 18.15730
Solubility: Not available

Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)- Production Method

Production Method 1

84161-29-5

60705-62-6

68971-82-4

78092-53-2

81475-22-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetralin

Reference

Improved synthesis of 5,11,17,23,29-penta-t-butylcalix[5]arene-31,32,33,34,35-pentol and immobilization of the conformation by O-alkylation

Iwamoto, Koji; et al, Bulletin of the Chemical Society of Japan, 1994, 67(5), 1499-502

Production Method 2

421546-91-0

810-52-6

84161-29-5

60705-62-6

190651-92-4

68971-82-4

78092-53-2

81475-22-1

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: Dichloromethane ; 60 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

Production Method 3

84161-29-5

60705-62-6

190651-92-4

68971-82-4

78092-53-2

81475-22-1

Reaction Conditions

1.1 Catalysts: Tin tetrachloride Solvents: Dichloromethane ; 15 °C; 30 min, 15 °C
1.2 Solvents: Dichloromethane ; 4 h, 15 °C; 16 h, 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

An expedient one-pot synthesis of para-tert-butylcalix[8]- and [9]arene

Bew, Sean P.; et al, Chemical Communications (Cambridge, 2007, (9), 975-977

Production Method 4

84161-29-5

60705-62-6

190651-92-4

68971-82-4

78092-53-2

81475-22-1

Reaction Conditions

1.1 Reagents: Magnesium triflate Solvents: Dichloromethane ; 30 min, 120 °C

Reference

Do Commercially Available Metal Salts Mediate Calixarene Formation via Hydrogen-Bonded Dimers?

Bew, Sean P.; et al, Journal of Organic Chemistry, 2011, 76(17), 7076-7083

Production Method 5

84161-29-5

60705-62-6

190651-92-4

68971-82-4

78092-53-2

81475-22-1

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: 1,3,5-Trioxane ; 30 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)- Raw materials

Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)- Preparation Products

Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)- Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

84161-29-5 (Octacyclo[37.3.1.13,7.19,13.115,19.121,25.127,31.133,37]nonatetraconta-1(43),3,5,7(49),9,11,13(48),15,17,19(47),21,23,25(46),27,29,31(45),33,35,37(44),39,41-heneicosaene-43,44,45,46,47,48,49-heptol,5,11,17,23,29,35,41-heptakis(1,1-dimethylethyl)-) Related Products

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